Cas no 89724-94-7 (2,8-Dioxabicyclo[3.2.1]octan-3-one)

• Product Name: 2,8-Dioxabicyclo[3.2.1]octan-3-one
• CAS No: 89724-94-7
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 591419
• PubChem ID: 13270938
• Update Time: 2025-04-19

2,8-Dioxabicyclo[3.2.1]octan-3-one Chemical and Physical Properties

Names and Identifiers

• 2,8-Dioxabicyclo[3.2.1]octan-3-one
• 4,8-dioxabicyclo[3.2.1]octan-3-one
• 89724-94-7
• DTXSID60533586

• Inchi： 1S/C6H8O3/c7-5-3-4-1-2-6(8-4)9-5/h4,6H,1-3H2
• InChI Key： RMYLWHSFSNRVSG-UHFFFAOYSA-N
• SMILES： O1C2CCC1CC(=O)O2

Computed Properties

• Exact Mass: 128.047344113g/mol
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.5Ų